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Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023

For Researchers, Scientists, and Drug Development Professionals

Bis(phenoxyethoxy)methane is a chemical compound with potential applications in polymer
science, primarily due to its molecular structure which suggests properties of flexibility and
thermal stability.[1] This guide provides a comprehensive overview of its known characteristics
and compares its potential performance with established alternatives in polymer applications.
While direct comparative experimental data for Bis(phenoxyethoxy)methane in polymer
systems is limited in publicly available literature, this document outlines the expected
performance based on its chemical properties and provides detailed experimental protocols for
its evaluation.

Chemical and Physical Properties of
Bis(phenoxyethoxy)methane

A summary of the key chemical and physical properties of Bis(phenoxyethoxy)methane is
presented in Table 1. These properties are essential for understanding its potential behavior in
polymer formulations.
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Property Value

Molecular Formula C17H2004[1]12][31[4115]
Molecular Weight 288.34 g/mol [1][2][3][4]

Melting Point 18 °C[2]

Boiling Point 195-196 °C (at 0.6 Torr)[2]
Density 1.106 + 0.06 g/cm3 (Predicted)[2]
Flash Point 135.2 °C[2]

Hydrogen Bond Acceptor Count 42]

Rotatable Bond Count 10[2]

Potential Performance in Polymer Applications

The structure of Bis(phenoxyethoxy)methane, featuring ether linkages and aromatic rings,
suggests its potential utility as a polymer additive, particularly as a plasticizer or a modifier to
enhance flexibility and thermal stability.[1] The ether linkages can impart flexibility to the
polymer matrix, while the phenoxy groups can contribute to thermal resistance.

A qualitative comparison of the potential properties of Bis(phenoxyethoxy)methane with
common classes of polymer additives is provided in Table 2. This comparison is based on the
structural features of the molecule and the known performance of these additive classes.
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Experimental Protocols for Performance Evaluation

To rigorously evaluate the performance of Bis(phenoxyethoxy)methane as a polymer

additive, a series of standardized experiments should be conducted. The following are detailed

methodologies for key performance indicators.

Evaluation of Plasticizing Efficiency
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Objective: To determine the effectiveness of Bis(phenoxyethoxy)methane in increasing the
flexibility and reducing the hardness of a polymer.

Methodology:

Material Preparation: Prepare a series of polymer formulations (e.g., in PVC) with varying
concentrations of Bis(phenoxyethoxy)methane (e.g., 10, 20, 30, 40 phr - parts per hundred
resin). A control sample without any plasticizer and samples with a standard plasticizer (e.g.,
DEHP) should also be prepared for comparison.

Compounding: The polymer and additives are melt-blended using a two-roll mill or an
internal mixer until a homogeneous mixture is obtained.

Specimen Preparation: The compounded material is then compression molded into sheets of
a specified thickness.

Mechanical Testing:

o Hardness: Measure the Shore A or Shore D hardness of the molded specimens according
to ASTM D2240. A significant decrease in hardness indicates effective plasticization.

o Tensile Properties: Determine the tensile strength, elongation at break, and modulus of
elasticity using a universal testing machine according to ASTM D638. An increase in
elongation and a decrease in modulus are indicative of good plasticizing efficiency.

Glass Transition Temperature (Tg) Measurement: Use Differential Scanning Calorimetry
(DSC) to measure the glass transition temperature of the plasticized polymer. A lower Tg
compared to the unplasticized polymer indicates effective plasticization.

Thermal Stability Analysis

Objective: To assess the effect of Bis(phenoxyethoxy)methane on the thermal stability of the
polymer.

Methodology:

o Thermogravimetric Analysis (TGA): Heat a small sample of the polymer formulation from
room temperature to an elevated temperature (e.g., 600 °C) at a constant heating rate in a
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controlled atmosphere (e.g., nitrogen or air). The temperature at which significant weight loss
begins is an indicator of thermal stability.

e Oven Aging: Place specimens of the polymer formulation in a forced-air oven at an elevated
temperature for an extended period (e.g., 7 days at 100 °C). Periodically measure changes
in mechanical properties (e.g., tensile strength, elongation) and color. Good retention of
properties indicates good thermal stability.

Migration and Volatility Testing

Objective: To quantify the tendency of Bis(phenoxyethoxy)methane to migrate out of the
polymer matrix or to volatilize.

Methodology:

» Volatility Test: Weigh a specimen of the plasticized polymer and place it in an oven at an
elevated temperature (e.g., 100 °C) for a specified time (e.g., 24 hours). After cooling,
reweigh the specimen. The percentage of weight loss corresponds to the volatility of the
plasticizer.

o Extraction Resistance: Immerse a pre-weighed specimen in a solvent (e.g., hexane, soapy
water) for a specified time and temperature. After removal, dry the specimen and reweigh it.
The weight loss indicates the amount of plasticizer extracted.

» Migration Test: Place a specimen of the plasticized polymer in contact with another material
(e.g., another plastic, a coating) under a specified pressure and temperature. After a certain
period, analyze the other material for the presence of the plasticizer using techniques like
Gas Chromatography-Mass Spectrometry (GC-MS).[6][7]

Visualizing Synthesis and Evaluation Workflows

To further aid researchers, the following diagrams illustrate the synthesis of
Bis(phenoxyethoxy)methane and a general workflow for evaluating a novel polymer additive.

Caption: Synthesis of Bis(phenoxyethoxy)methane via acid-catalyzed condensation.

Caption: General workflow for evaluating a new polymer additive.
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In conclusion, while Bis(phenoxyethoxy)methane is a promising candidate for polymer
applications, further experimental validation is necessary to fully characterize its performance
and establish its viability as an alternative to existing additives. The protocols and comparative
framework provided in this guide offer a robust starting point for researchers to undertake such
an evaluation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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